Cas no 1803610-54-9 (4-Chloro-5-fluoroquinoline-8-carboxylic acid)

• Product Name: 4-Chloro-5-fluoroquinoline-8-carboxylic acid
• CAS No: 1803610-54-9
• MF: C₁₀H₅ClFNO₂
• MW: 225.603605031967
• CID: 6343728
• PubChem ID: 122199030
• Update Time: 2025-05-28

4-Chloro-5-fluoroquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-fluoroquinoline-8-carboxylicacid
• 1803610-54-9
• EN300-198142
• 4-Chloro-5-fluoroquinoline-8-carboxylic acid

• Inchi： 1S/C10H5ClFNO2/c11-6-3-4-13-9-5(10(14)15)1-2-7(12)8(6)9/h1-4H,(H,14,15)
• InChI Key： VWVPSTILGPZSRH-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C(C(=O)O)=CC=C(C2=1)F

Computed Properties

• Exact Mass: 224.9992843g/mol
• Monoisotopic Mass: 224.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-Chloro-5-fluoroquinoline-8-carboxylic acid

Comprehensive Guide to 4-Chloro-5-fluoroquinoline-8-carboxylic acid (CAS No. 1803610-54-9): Properties, Applications, and Research Insights

4-Chloro-5-fluoroquinoline-8-carboxylic acid (CAS No. 1803610-54-9) is a high-value quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the halogenated quinoline family, characterized by its unique molecular structure featuring both chloro and fluoro substituents. Its carboxylic acid functional group further enhances its reactivity, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly focusing on this compound due to its role in developing antimicrobial agents and kinase inhibitors, aligning with the growing demand for novel therapeutic solutions.

The structural uniqueness of 4-Chloro-5-fluoroquinoline-8-carboxylic acid contributes to its broad applicability. Recent studies highlight its utility in medicinal chemistry, particularly in designing small-molecule drugs targeting infectious diseases and cancer. The compound’s halogenated quinoline core is known to interact with biological targets, such as DNA gyrase and topoisomerase IV, which are critical in bacterial replication. This mechanism has sparked interest in its potential as a scaffold for next-generation antibiotics, especially amid rising antibiotic resistance—a top concern in global health discussions.

From a synthetic perspective, CAS 1803610-54-9 serves as a pivotal building block in organic synthesis. Its reactive carboxylic acid group allows for facile derivatization, enabling the creation of esters, amides, and other derivatives. This flexibility is invaluable in drug discovery, where researchers explore structure-activity relationships (SAR) to optimize efficacy and safety. Notably, the compound’s fluoroquinoline backbone is frequently leveraged in developing fluoroquinolone analogs, a class of compounds widely investigated for their antibacterial and anticancer properties.

In the context of green chemistry, 4-Chloro-5-fluoroquinoline-8-carboxylic acid has garnered attention for its potential in sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, reducing reliance on hazardous reagents. This aligns with the broader industry shift toward environmentally friendly processes, a topic frequently searched by professionals in pharmaceutical manufacturing and academic research. Additionally, its stability under various conditions makes it suitable for high-throughput screening (HTS) applications, a technique central to modern drug development pipelines.

The commercial availability of CAS 1803610-54-9 has also fueled its adoption in material science. Its aromatic heterocycle structure lends itself to applications in organic electronics, such as the development of fluorescent probes and photocatalysts. These innovations are particularly relevant to the booming field of optoelectronics, where researchers seek energy-efficient materials for devices like OLEDs and sensors. Such interdisciplinary applications underscore the compound’s versatility beyond traditional pharmaceutical uses.

Quality control and analytical characterization of 4-Chloro-5-fluoroquinoline-8-carboxylic acid are critical for ensuring reproducibility in research. Advanced techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are frequently discussed in analytical chemistry forums, reflecting the compound’s prominence in quality assurance protocols. Furthermore, its storage stability under inert conditions makes it a reliable reagent for long-term studies, addressing common concerns about compound degradation in laboratory settings.

Looking ahead, the demand for 1803610-54-9 is expected to rise, driven by its multifaceted applications and the expanding quinoline-based drug market. As researchers delve deeper into its structure-property relationships, new opportunities may emerge in personalized medicine and targeted therapy. For those seeking reliable sources, it’s essential to partner with suppliers who adhere to stringent GMP standards, ensuring consistency and traceability—a priority for regulatory compliance in pharmaceutical development.

In summary, 4-Chloro-5-fluoroquinoline-8-carboxylic acid (CAS No. 1803610-54-9) stands at the intersection of innovation and practicality. Its role in advancing drug discovery, material science, and sustainable chemistry makes it a compound of enduring relevance. By staying abreast of the latest research and industry trends, scientists can unlock its full potential, contributing to breakthroughs that address pressing global challenges in health and technology.